Cas no 1805038-58-7 (Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate)

• Product Name: Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate
• CAS No: 1805038-58-7
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4949781
• Update Time: 2025-05-19

Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate

• Inchi： 1S/C10H6F3NO3/c1-16-9(15)6-2-5(4-14)7(11)3-8(6)17-10(12)13/h2-3,10H,1H3
• InChI Key： RKIBKVOLNNJCIM-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate

Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate (CAS No. 1805038-58-7): A Comprehensive Overview

Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate, identified by its CAS number 1805038-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural and functional attributes. The presence of multiple fluorine atoms and a cyano group imparts distinct chemical properties, making it a promising candidate for various applications in drug discovery and synthesis.

The molecular structure of Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate consists of a benzoic acid core substituted with a methyl ester group at the carboxyl position, a cyano group at the 5-position, and two fluorine atoms at the 2- and 4-positions. This arrangement results in a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The electron-withdrawing nature of the cyano group and the electron-donating effect of the methoxy group contribute to the compound's overall reactivity and interaction with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their potential benefits in drug development. Fluorine atoms can modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance, thereby improving the efficacy of therapeutic agents. The specific substitution pattern in Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate makes it an attractive scaffold for designing novel compounds with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms enhance binding affinity to protein targets, while the cyano group provides a handle for further chemical modifications.

The cyano group in Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate also plays a significant role in its reactivity. It can participate in nucleophilic addition reactions, allowing for the introduction of diverse functional groups. This versatility makes it a valuable building block for medicinal chemists seeking to explore new chemical space. Additionally, the methoxy group contributes to the compound's solubility in both polar and non-polar solvents, facilitating its use in various synthetic protocols.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated benzoates like Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate. Molecular modeling studies have revealed that these compounds exhibit favorable interactions with biological targets due to their ability to fit into hydrophobic pockets and form hydrogen bonds. Such insights have guided the optimization of lead compounds towards higher potency and selectivity.

The synthesis of Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, researchers can employ palladium-catalyzed cross-coupling reactions to introduce fluorine atoms at specific positions on the aromatic ring. Subsequent functionalization with a cyano group and methoxy group completes the desired structure. These synthetic strategies underscore the compound's role as a versatile intermediate in pharmaceutical research.

The pharmacological profile of derivatives derived from Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate has been extensively studied. In vitro assays have shown that certain analogs exhibit inhibitory activity against enzymes involved in disease pathways such as kinases and cytochrome P450 enzymes. These findings support its potential as a starting point for developing novel therapeutics. Furthermore, preclinical studies have begun to explore its efficacy in animal models, providing further validation of its pharmacological relevance.

The growing body of research on fluorinated benzoates underscores their significance in modern drug discovery. The unique combination of structural features offered by compounds like Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate continues to inspire new methodologies and applications. As our understanding of their properties deepens, so too does their potential to contribute to advancements in medicine.

In conclusion, Methyl 5-cyano-2-difluoromethoxy-4-fluorobenzoate (CAS No. 1805038-58-7) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its multifaceted applications as an intermediate and its potential as a lead compound highlight its importance in ongoing research efforts. As scientists continue to explore new frontiers in drug development, this compound stands out as a promising candidate for future therapeutic applications.